Cas no 2137662-56-5 (Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate)
Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate Chemical and Physical Properties
Names and Identifiers
-
- sodium 2-(4-methoxyphenyl)ethane-1-sulfinate
- EN300-723643
- 2137662-56-5
- Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate
-
- Inchi: 1S/C9H12O3S.Na/c1-12-9-4-2-8(3-5-9)6-7-13(10)11;/h2-5H,6-7H2,1H3,(H,10,11);/q;+1/p-1
- InChI Key: UPLSKANSLXZMJA-UHFFFAOYSA-M
- SMILES: S(CCC1C=CC(=CC=1)OC)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 222.03265966g/mol
- Monoisotopic Mass: 222.03265966g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.6Ų
Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-723643-1.0g |
sodium 2-(4-methoxyphenyl)ethane-1-sulfinate |
2137662-56-5 | 1g |
$0.0 | 2023-06-06 |
Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate Related Literature
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate
Introduction to Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate (CAS No. 2137662-56-5)
Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate, identified by the chemical compound code CAS No. 2137662-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfinate derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a 4-methoxyphenyl group in its molecular structure contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in therapeutic contexts.
The molecular formula of Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate can be represented as C₉H₁₁NaO₃S, reflecting its composition of carbon, hydrogen, sodium, oxygen, and sulfur atoms. The sulfinate functional group (-SO₂Na) is particularly noteworthy, as it imparts specific acid-base characteristics and potential interactions with biological targets. These features have prompted researchers to investigate its role in various chemical reactions and biological processes.
In recent years, sulfinate derivatives have been studied extensively due to their broad spectrum of biological activities. These compounds have shown promise in modulating enzyme activities, interacting with cellular receptors, and influencing signaling pathways. The 4-methoxyphenyl moiety further enhances the compound's potential by introducing aromaticity and electronic properties that can influence its binding affinity and metabolic stability. Such structural features make Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate a compelling candidate for further investigation in the development of novel pharmaceutical agents.
One of the most intriguing aspects of Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate is its potential role in drug discovery and development. Researchers have been exploring its utility as a building block for more complex molecules or as a direct therapeutic agent. The sulfinate group, in particular, has been associated with anti-inflammatory, antimicrobial, and anticancer properties in various sulfinate-containing compounds. This has spurred interest in understanding how the 4-methoxyphenyl group modulates these effects and whether the compound itself can exhibit similar benefits.
Recent studies have begun to unravel the mechanistic basis of sulfinate derivatives' biological activities. For instance, some research suggests that these compounds can inhibit specific enzymes by competing with natural substrates or by altering enzyme conformation. The presence of the 4-methoxyphenyl group may enhance such interactions by improving solubility or binding affinity. Additionally, the sodium counterion in Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate could influence its pharmacokinetic properties, affecting how it is absorbed, distributed, metabolized, and excreted by the body.
The synthesis of Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate is another area of active interest. Chemists have developed various synthetic routes to construct this molecule efficiently while maintaining high purity standards. These synthetic strategies often involve multi-step processes that require careful optimization to ensure yield and minimize side reactions. Advances in synthetic methodologies have made it possible to produce larger quantities of this compound for both research and potential industrial applications.
In conclusion, Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate (CAS No. 2137662-56-5) represents a fascinating subject of study in medicinal chemistry. Its unique structural features, particularly the combination of the sulfinate group and the 4-methoxyphenyl moiety, endow it with potential biological activities that warrant further exploration. As research continues to uncover new applications for sulfinate derivatives, compounds like this one may play a crucial role in the development of next-generation pharmaceuticals.
2137662-56-5 (Sodium 2-(4-methoxyphenyl)ethane-1-sulfinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)